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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Carasiphenol C, a complex stilbenoid tetramer, has emerged as a molecule of significant
interest within the scientific community. Primarily isolated from Caraipa densifolia, this natural
product has demonstrated promising biological activities, including antioxidant and anti-
inflammatory effects. This technical guide provides a comprehensive overview of
Carasiphenol C, detailing its chemical properties, natural sources, and methodologies for its
isolation and characterization. Furthermore, it explores its potential therapeutic applications by
examining its known biological activities and associated signaling pathways. This document is
intended to serve as a foundational resource for researchers and professionals in the fields of
natural product chemistry, pharmacology, and drug development.

Introduction

Stilbenoids are a class of naturally occurring phenolic compounds characterized by a C6-C2-
C6 carbon skeleton. They exist in various oligomeric forms, with tetramers like Carasiphenol C
representing a structurally complex and biologically intriguing subgroup. The intricate
architecture of these molecules often correlates with potent and selective biological activities,
making them attractive candidates for drug discovery and development. Carasiphenol C, with
its unique polycyclic structure, is a prime example of such a compound.
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Chemical and Physical Properties

Carasiphenol C is a polyphenolic compound with the molecular formula C42H3209 and a
molecular weight of 680.7 g/mol .[1] Its complex structure is characterized by a pentacyclic ring

system.
Property Value Reference
Molecular Formula C42H3209 [1]
Molecular Weight 680.7 g/mol [1]

(1R,4S,11R,12R,19R)-4-(3,5-
dihydroxyphenyl)-5,11,19-
tris(4-hydroxyphenyl)-6-

IUPAC Name oxapentacyclo[10.7.0.02,10.03  [1]
,7.013,18]nonadeca-
2(10),3(7),8,13(18),14,16-
hexaene-9,15,17-triol

CAS Number 868168-04-1 [1]

Natural Sources

Carasiphenol C has been identified in the following plant species:
o Caraipa densifolia: This is the primary known natural source of Carasiphenol C.
o Caragana sinica: This plant has also been reported to contain Carasiphenol C.

e Cenchrus echinatus L.: A study by Silva et al. (2012) reported the isolation of Carasiphenol
C from the seeds and roots of this plant.

Isolation and Structure Elucidation

The isolation and structural characterization of Carasiphenol C involve a series of
chromatographic and spectroscopic techniques. While a specific detailed protocol for its
extraction from Caraipa densifolia is not readily available in the public domain, a general
methodology can be outlined based on standard practices for stilbenoid isolation.
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Experimental Protocol: Representative Isolation
Procedure

Extraction: Dried and powdered plant material (e.g., leaves, stems, or roots) is subjected to
solvent extraction, typically using methanol or a mixture of methanol and water. This process
is often performed at room temperature with continuous agitation for an extended period to
ensure efficient extraction of the polyphenolic compounds.

Solvent Partitioning: The crude extract is then concentrated under reduced pressure and
partitioned between solvents of varying polarity, such as n-hexane, ethyl acetate, and water.
This step serves to separate compounds based on their solubility, with stilbenoids like
Carasiphenol C typically concentrating in the ethyl acetate fraction.

Chromatographic Purification: The ethyl acetate fraction is subjected to multiple rounds of
column chromatography. Common stationary phases include silica gel and Sephadex LH-20.
Elution is performed using a gradient of solvents, starting with a non-polar solvent (e.g., n-
hexane) and gradually increasing the polarity with solvents like ethyl acetate and methanol.

High-Performance Liquid Chromatography (HPLC): Final purification is often achieved using
preparative or semi-preparative HPLC, which provides high resolution and yields the pure
compound.

Diagram of a Generalised Isolation Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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